Cas no 2770517-78-5 (3-(1-Bromoethyl)pyridazine)
3-(1-Bromoethyl)pyridazine structure
Product Name:3-(1-Bromoethyl)pyridazine
CAS No:2770517-78-5
MF:C6H7BrN2
MW:187.037180185318
MDL:MFCD32838356
CID:5615255
PubChem ID:165993045
Update Time:2023-09-20
3-(1-Bromoethyl)pyridazine Chemical and Physical Properties
Names and Identifiers
-
- EN300-33237127
- 3-(1-bromoethyl)pyridazine
- 2770517-78-5
- Pyridazine, 3-(1-bromoethyl)-
- 3-(1-Bromoethyl)pyridazine
-
- MDL: MFCD32838356
- Inchi: 1S/C6H7BrN2/c1-5(7)6-3-2-4-8-9-6/h2-5H,1H3
- InChI Key: SYKGTUTXZODHOG-UHFFFAOYSA-N
- SMILES: BrC(C)C1=CC=CN=N1
Computed Properties
- Exact Mass: 185.97926g/mol
- Monoisotopic Mass: 185.97926g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 87.1
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 25.8Ų
Experimental Properties
- Density: 1.525±0.06 g/cm3(Predicted)
- Boiling Point: 281.9±15.0 °C(Predicted)
- pka: 2.20±0.10(Predicted)
3-(1-Bromoethyl)pyridazine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-33237127-1g |
3-(1-bromoethyl)pyridazine |
2770517-78-5 | 1g |
$842.0 | 2023-09-04 | ||
| Enamine | EN300-33237127-5g |
3-(1-bromoethyl)pyridazine |
2770517-78-5 | 5g |
$2443.0 | 2023-09-04 | ||
| Enamine | EN300-33237127-10g |
3-(1-bromoethyl)pyridazine |
2770517-78-5 | 10g |
$3622.0 | 2023-09-04 | ||
| Enamine | EN300-33237127-0.05g |
3-(1-bromoethyl)pyridazine |
2770517-78-5 | 0.05g |
$707.0 | 2023-09-04 | ||
| Enamine | EN300-33237127-0.1g |
3-(1-bromoethyl)pyridazine |
2770517-78-5 | 0.1g |
$741.0 | 2023-09-04 | ||
| Enamine | EN300-33237127-0.25g |
3-(1-bromoethyl)pyridazine |
2770517-78-5 | 0.25g |
$774.0 | 2023-09-04 | ||
| Enamine | EN300-33237127-0.5g |
3-(1-bromoethyl)pyridazine |
2770517-78-5 | 0.5g |
$809.0 | 2023-09-04 | ||
| Enamine | EN300-33237127-1.0g |
3-(1-bromoethyl)pyridazine |
2770517-78-5 | 1.0g |
$1357.0 | 2023-07-06 | ||
| Enamine | EN300-33237127-2.5g |
3-(1-bromoethyl)pyridazine |
2770517-78-5 | 2.5g |
$1650.0 | 2023-09-04 | ||
| Enamine | EN300-33237127-5.0g |
3-(1-bromoethyl)pyridazine |
2770517-78-5 | 5.0g |
$3935.0 | 2023-07-06 |
3-(1-Bromoethyl)pyridazine Related Literature
-
Xiongfei Zheng,Xuefeng Huang,Yuanzhou Song,Yanhui Guo RSC Adv., 2015,5, 105618-105621
-
Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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